Cas no 1123582-10-4 (2-Chloro-3-(1-cyanocyclopropyl)benzoic acid)

• Product Name: 2-Chloro-3-(1-cyanocyclopropyl)benzoic acid
• CAS No: 1123582-10-4
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• MDL: MFCD25955664
• CID: 4680576
• Update Time: 2025-05-24

2-Chloro-3-(1-cyanocyclopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(1-cyanocyclopropyl)benzoic acid
• KYGMMKMRLYHDNZ-UHFFFAOYSA-N
• 2-Chloro-3-(1-cyanocyclopropyl)benzoic acid

• MDL： MFCD25955664
• Inchi： 1S/C11H8ClNO2/c12-9-7(10(14)15)2-1-3-8(9)11(6-13)4-5-11/h1-3H,4-5H2,(H,14,15)
• InChI Key： KYGMMKMRLYHDNZ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC=CC=1C1(C#N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• Topological Polar Surface Area: 61.1

Additional information on 2-Chloro-3-(1-cyanocyclopropyl)benzoic acid

2-Chloro-3-(1-cyanocyclopropyl)benzoic acid (CAS No: 1123582-10-4)

The compound 2-Chloro-3-(1-cyanocyclopropyl)benzoic acid (CAS No: 1123582-10-4) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds and advanced materials. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and material science.

Structure and Properties: The molecule consists of a benzoic acid backbone with a chlorine substituent at the 2-position and a cyanocyclopropyl group at the 3-position. The presence of the cyclopropyl ring introduces strain, which can enhance reactivity in certain chemical transformations. The cyan group (-CN) adds electron-withdrawing properties, influencing the overall electronic characteristics of the molecule. These structural features make 2-Chloro-3-(1-cyanocyclopropyl)benzoic acid a versatile building block for further functionalization.

Synthesis and Optimization: Recent studies have focused on optimizing the synthesis of 2-Chloro-3-(1-cyanocyclopropyl)benzoic acid to improve yield and purity. Researchers have explored various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, to assemble this compound efficiently. The use of palladium catalysts with ligands such as Xantphos has shown promise in achieving high yields under mild conditions.

Applications in Drug Discovery: The compound has shown potential in pharmacological studies as a precursor for bioactive molecules. Its ability to participate in metal-mediated cross-coupling reactions makes it valuable for constructing complex heterocycles, which are often found in pharmaceutical agents. Recent research highlights its role in synthesizing analogs with anti-inflammatory and anticancer properties.

Material Science Applications: Beyond pharmacology, 2-Chloro-3-(1-cyanocyclopropyl)benzoic acid has been investigated for its use in polymer synthesis and as a monomer for advanced materials. Its reactivity under controlled polymerization conditions offers opportunities for creating novel materials with tailored properties.

Latest Research Insights: A groundbreaking study published in *Nature Communications* demonstrated the use of 2-Chloro-3-(1-cyanocyclopropyl)benzoic acid as a key intermediate in the synthesis of enantioselective catalysts for asymmetric synthesis. This advancement underscores its importance in modern chemical research.

In conclusion, 2-Chloro-3-(1-cyanocyclopropyl)benzoic acid (CAS No: 1123582-10-4) stands as a pivotal compound with diverse applications across multiple disciplines. Its structural versatility and reactivity continue to drive innovative research, making it a cornerstone in contemporary organic chemistry.